Cas no 1250959-07-9 (cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid)

cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid structure
1250959-07-9 structure
Product Name:cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
CAS No:1250959-07-9
MF:C12H21NO4
MW:243
MDL:MFCD28139503
CID:2085444
PubChem ID:98010222
Update Time:2024-02-28

cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
    • (2S,4S)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
    • JYCRXMSJGZWACP-IUCAKERBSA-N
    • (2S,4S)-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
    • (2S,4S)-1-Boc-2-methylpiperidine-4-carboxylic acid
    • Cis-1-(tert-butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
    • CID 91647720
    • (2S,4S)-1-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-4-CARBOXYLICACID(WX611425)
    • (2S,4S)-1-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-4-CARBOXYLICACID
    • 1,4-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester, (2R,4R)-rel-
    • (2R,4R)-Rel-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
    • cis-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
    • MDL: MFCD28139503
    • Inchi: 1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9-/m0/s1
    • InChI Key: JYCRXMSJGZWACP-IUCAKERBSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@H](C(=O)O)C[C@@H]1C)=O

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 359.5±35.0 °C at 760 mmHg
  • Flash Point: 171.2±25.9 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C
  • pka: 4.57±0.40(Predicted)

cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid Security Information

cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A129008586-250mg
(2R,4R)-1-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-4-CARBOXYLIC ACID
1250959-07-9 95%
250mg
$463.25 2023-09-03
Alichem
A129008586-1g
(2R,4R)-1-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERIDINE-4-CARBOXYLIC ACID
1250959-07-9 95%
1g
$1157.58 2023-09-03
TRC
B657030-10mg
cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
1250959-07-9
10mg
$ 165.00 2022-06-07
TRC
B657030-100mg
cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
1250959-07-9
100mg
$ 1300.00 2022-06-07
abcr
AB513757-250 mg
rel-(2S,4S)-1-(t-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid; .
1250959-07-9
250mg
€413.50 2023-06-14
abcr
AB513757-1 g
rel-(2S,4S)-1-(t-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid; .
1250959-07-9
1g
€884.50 2023-06-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB1023-100MG
cis-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
1250959-07-9 95%
100MG
¥ 1,762.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB1023-250MG
cis-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
1250959-07-9 95%
250MG
¥ 2,818.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB1023-500MG
cis-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
1250959-07-9 95%
500MG
¥ 4,699.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB1023-1G
cis-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
1250959-07-9 95%
1g
¥ 7,042.00 2023-04-06
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.